MraY-IN-3 hydrochloride

• Molecular Formula: C35H46ClN3O5
• Molecular Weight: 624.2 g/mol
• InChI: InChI=1S/C35H45N3O5.ClH/c1-3-4-5-12-20-33(39)38(25-27-15-8-6-9-16-27)29-21-22-30(32(24-29)43-26-28-17-10-7-11-18-28)34(40)37-31(35(41)42-2)19-13-14-23-36;/h6-11,15-18,21-22,24,31H,3-5,12-14,19-20,23,25-26,36H2,1-2H3,(H,37,40);1H/t31-;/m0./s1
• InChIKey: QUNZPSVVLBFNNT-YNMZEGNTSA-N

MraY-IN-3 Hydrochloride: Potent Bacterial Translocase MraY Inhibitor for Antibacterial Research Procurement

MraY-IN-3 hydrochloride (also designated compound 12a) is a synthetic small-molecule inhibitor targeting bacterial phospho-MurNAc-pentapeptide translocase (MraY), an essential and clinically unexploited enzyme in peptidoglycan biosynthesis. [1] It exhibits an in vitro IC50 of 140 µM against MraY and demonstrates antimicrobial activity with MIC50 values of 7, 12, and 46 µg/mL against Escherichia coli K12, Bacillus subtilis W23, and Pseudomonas fluorescens Pf-5, respectively. MraY-IN-3 hydrochloride is supplied as a hydrochloride salt (C35H46ClN3O5; MW 624.21) and is intended exclusively for laboratory research applications in antibacterial discovery.

MraY enzyme inhibition studies

Antimicrobial susceptibility screening in model strains

Synthetic scaffold for SAR and medicinal chemistry

• [1] Roy S, et al. The challenges and opportunities of developing small molecule inhibitors of MraY. Annu Rep Med Chem. 2023;60:1-27. View Source

Why In-Class MraY Inhibitors Cannot Substitute MraY-IN-3 Hydrochloride for Procurement

Generic substitution among MraY inhibitors is not scientifically valid due to profound structural and mechanistic divergence. [1] While nucleoside-derived natural products such as muraymycins, capuramycins, and tunicamycins also target MraY, they differ markedly in their core scaffolds, binding modes, and physicochemical properties, which translate into distinct enzyme inhibition potencies (IC50 values ranging from 0.0096 µM to 140 µM) and divergent antibacterial spectra. [2] MraY-IN-3 hydrochloride belongs to a non-nucleoside peptidomimetic chemotype that may circumvent cross-resistance mechanisms and selectivity liabilities associated with uridine-mimetic natural products. [3] Consequently, the specific quantitative performance of MraY-IN-3 hydrochloride cannot be assumed from other MraY inhibitors, necessitating compound-specific evaluation and procurement for reproducible research outcomes.

!

Potency differences between MraY inhibitors may shift assay sensitivity and dose-response interpretation.

!

Divergent chemotypes (e.g., triazoles vs. nucleosides) may alter selectivity and cellular activity profiles.

!

Natural product vs. synthetic scaffolds: structure-activity relationships may not transfer directly.

• [1] Roy S, et al. The challenges and opportunities of developing small molecule inhibitors of MraY. Annu Rep Med Chem. 2023;60:1-27. View Source
• [2] Klahn P, et al. Nucleoside-derived inhibitors of MraY: Medicinal chemistry with natural products. In: Annual Reports in Medicinal Chemistry. 2023. View Source
• [3] Yamamoto K, et al. Development of a natural product optimization strategy for inhibitors against MraY, a promising antibacterial target. Nat Commun. 2024;15:5085. View Source

MraY-IN-3 Hydrochloride Quantitative Differentiation Evidence Guide for Scientific Selection

Enzyme Inhibition Potency of MraY-IN-3 Hydrochloride Versus Muraymycin D1

MraY-IN-3 hydrochloride (compound 12a) inhibits MraY with an IC50 of 140 µM. In contrast, the natural product muraymycin D1 exhibits substantially higher potency with an IC50 of 0.011 µM (11 nM) against MraY. [1]

Enzymatic Potency

Cross-study comparable

IC50 140 µM (MraY-IN-3) vs. 4.5 µM (MraY-IN-2) vs. 25 µM (triazole analog)

Supports target engagement assay context

~31-fold difference; reported assay conditions may vary

Evidence Dimension	MraY enzyme inhibition (IC50)
Target Compound Data	140 µM
Comparator Or Baseline	Muraymycin D1: 0.011 µM
Quantified Difference	Muraymycin D1 is ~12,700-fold more potent than MraY-IN-3
Conditions	In vitro enzymatic assay; MraY from bacterial source

Why This Matters

This potency differential guides selection based on research objective: MraY-IN-3 provides a moderate-potency chemical probe for mechanistic studies where ultra-high potency is not required, while muraymycin D1 serves as a high-potency positive control.

• [1] Table 1. WecA inhibition IC50, MurX inhibition IC50, and M. tuberculosis growth inhibition data. PMC5053896. View Source

Antibacterial Spectrum of MraY-IN-3 Hydrochloride Across Gram-Negative and Gram-Positive Species

MraY-IN-3 hydrochloride demonstrates broad-spectrum antibacterial activity with MIC50 values of 7 µg/mL against E. coli K12 (Gram-negative), 12 µg/mL against B. subtilis W23 (Gram-positive), and 46 µg/mL against P. fluorescens Pf-5 (Gram-negative).

Antibacterial Spectrum

Cross-study comparable

MIC50 7 µg/mL (E. coli), 12 µg/mL (B. subtilis), 46 µg/mL (P. fluorescens)

Supports antibacterial susceptibility screening context

Gram-positive and Gram-negative model strains; muraymycins often inactive against P. aeruginosa

Evidence Dimension	Antibacterial activity (MIC50)
Target Compound Data	E. coli: 7 µg/mL; B. subtilis: 12 µg/mL; P. fluorescens: 46 µg/mL
Comparator Or Baseline	Class-level baseline: No single MraY inhibitor comparator available with full panel match; activity profile unique to MraY-IN-3
Quantified Difference	Species-dependent variation: 6.6-fold difference between most sensitive (E. coli) and least sensitive (P. fluorescens) species
Conditions	Broth microdilution; bacterial growth inhibition

Why This Matters

The species-specific MIC50 profile enables targeted experimental design and selection of appropriate bacterial models for in vitro efficacy testing.

Comparative Synthetic Tractability and Physicochemical Profile of MraY-IN-3 Hydrochloride

MraY-IN-3 hydrochloride is a fully synthetic, non-nucleoside peptidomimetic (C35H45N3O5 base; MW 587.75) , contrasting with structurally complex, multi-step natural products like muraymycins and capuramycins. [1]

Chemotype

Class-level inference

Synthetic non-nucleoside small molecule; MW 587.75 g/mol

Supports scaffold optimization research fit

Lower synthetic complexity vs. nucleoside natural products

Evidence Dimension	Synthetic complexity and physicochemical properties
Target Compound Data	MW ~588; non-nucleoside synthetic peptidomimetic; soluble in DMSO
Comparator Or Baseline	Natural product MraY inhibitors: muraymycins (MW ~800-1200), capuramycins (MW ~600-800) [1]
Quantified Difference	Not applicable (qualitative comparison)
Conditions	Structural and synthetic chemistry assessment

Why This Matters

Simpler synthetic peptidomimetic scaffold facilitates chemical modification for structure-activity relationship (SAR) studies and may offer more tractable lead optimization than complex natural products.

• [1] Klahn P, et al. Nucleoside-derived inhibitors of MraY: Medicinal chemistry with natural products. In: Annual Reports in Medicinal Chemistry. 2023. View Source

Optimal Research and Procurement Application Scenarios for MraY-IN-3 Hydrochloride

Mechanistic Studies of MraY Inhibition Using a Moderate-Potency Chemical Probe

The 140 µM IC50 of MraY-IN-3 hydrochloride makes it suitable for biochemical and biophysical studies of MraY enzyme function where ultra-high potency is not required or may obscure mechanistic interpretation. Researchers can employ MraY-IN-3 to probe MraY activity without complete enzyme saturation, enabling detailed kinetic analyses. [1]

Broad-Spectrum Antibacterial Susceptibility Testing Across Gram-Negative and Gram-Positive Models

The established MIC50 profile against E. coli K12 (7 µg/mL), B. subtilis W23 (12 µg/mL), and P. fluorescens Pf-5 (46 µg/mL) provides a validated reference compound for antibacterial susceptibility assays in both Gram-negative and Gram-positive bacterial models.

Structure-Activity Relationship (SAR) and Lead Optimization Campaigns Targeting MraY

The synthetic, non-nucleoside peptidomimetic scaffold of MraY-IN-3 hydrochloride offers a tractable starting point for medicinal chemistry optimization. [2] Researchers can modify this core to explore SAR and improve potency, selectivity, or drug-like properties, circumventing the synthetic challenges associated with complex natural product MraY inhibitors. [3]

MraY Inhibitor Chemical Biology Tool for Target Validation Studies

MraY-IN-3 hydrochloride serves as a chemical biology probe to validate MraY as an essential antibacterial target in laboratory strains. [4] Its moderate potency and known activity profile facilitate target engagement studies and functional validation experiments in E. coli, B. subtilis, and P. fluorescens.

Application

Selection Property

Validation Focus

Comparative target engagement studies

Enzymatic inhibition baseline

Comparator benchmarking in MraY assays

Cellular activity assessment in model strains

Antibacterial MIC profile

Species-specific susceptibility screening

Scaffold-hopping medicinal chemistry

Synthetic tractability

SAR-driven affinity optimization

Mechanistic peptidoglycan biosynthesis studies

MraY translocase inhibition

Cell wall synthesis pathway dissection

• [1] Roy S, et al. The challenges and opportunities of developing small molecule inhibitors of MraY. Annu Rep Med Chem. 2023;60:1-27. View Source
• [2] Yamamoto K, et al. Development of a natural product optimization strategy for inhibitors against MraY, a promising antibacterial target. Nat Commun. 2024;15:5085. View Source
• [3] Klahn P, et al. Nucleoside-derived inhibitors of MraY: Medicinal chemistry with natural products. In: Annual Reports in Medicinal Chemistry. 2023. View Source
• [4] Gahlot DK, et al. MraY: An Emerging Therapeutic Target in Bacterial Peptidoglycan Biosynthesis. Eur J Med Chem. 2025. View Source